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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for measuring the activity of cAMP-

dependent Protein Kinase A (PKA) using the synthetic peptide substrate Kemptide (LRRASLG)

and radiolabeled [γ-³²P]ATP. This assay is a robust and sensitive method for quantifying PKA

phosphotransferase activity in various samples, including purified enzyme preparations and cell

lysates.[1][2][3]

Principle of the Assay
The core principle of this assay is the enzymatic transfer of the terminal (gamma) phosphate

group from [γ-³²P] Adenosine Triphosphate (ATP) to a specific serine residue within the

Kemptide substrate, catalyzed by the PKA enzyme.[1][2] The resulting phosphorylated

Kemptide is then separated from the unreacted [γ-³²P]ATP. The amount of radioactivity

incorporated into the Kemptide is directly proportional to the PKA activity. Separation is typically

achieved by spotting the reaction mixture onto P81 phosphocellulose paper, which selectively

binds the phosphorylated peptide, while the unbound ATP is washed away.[1][2] The

radioactivity captured on the paper is then quantified using a scintillation counter.[1][2]

PKA Activation and Substrate Phosphorylation Pathway
The following diagram illustrates the canonical activation of PKA by cyclic AMP (cAMP), leading

to the phosphorylation of the Kemptide substrate.
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Caption: PKA activation by cAMP and subsequent Kemptide phosphorylation.

Experimental Protocols
Materials and Reagents

Enzyme: Purified PKA catalytic subunit or cell lysate/immunoprecipitate containing PKA.

Substrate: Kemptide (Sequence: LRRASLG).

Radiolabel: [γ-³²P]ATP (~3000 Ci/mmol).

Buffers: Assay Dilution Buffer (ADB), Reaction Buffer.

Other Reagents: Unlabeled ATP, Magnesium Chloride (MgCl₂), Phosphoric Acid (0.75%),

Acetone.

Consumables: P81 Phosphocellulose paper squares, microcentrifuge tubes, pipette tips,

scintillation vials, scintillation fluid.

Equipment: Incubating water bath (30°C), vortex mixer, pipettes, timer, scintillation counter,

plexiglass shielding.
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Quantitative Data Summary
The following table summarizes typical concentrations and conditions for the PKA assay.

Parameter Typical Value / Range Reference(s)

Purified PKA Enzyme 25-100 ng per assay [1][2]

Protein from Lysate/IP 10-200 µg per assay [1][2]

Kemptide Concentration 130 µM (final) [4]

ATP Concentration (unlabeled) 83.3 µM - 125 µM (final) [1][2]

[γ-³²P]ATP Specific Activity 500-1,000 cpm/pmol [4]

Total Reaction Volume 40 µL - 60 µL [1][2]

Incubation Temperature 30°C [1][2]

Incubation Time
10 minutes (assay is linear up

to 30 min)
[1][2]

Phosphoric Acid Wash 0.75% solution [1][2]

Detailed Assay Procedure
1. Preparation of Reagents:

Mg²⁺/ATP Cocktail: Prepare a mixture of unlabeled ATP and MgCl₂. For a final reaction

concentration of ~125 µM ATP, you can use a 500 µM stock.[1] To this, add the [γ-³²P]ATP.

The amount of radioactive ATP added is typically negligible compared to the cold ATP

concentration.[2] A common practice is to add ~10 µCi of [γ-³²P]ATP to the volume of

Mg²⁺/ATP cocktail needed for the experiments.

Enzyme Preparation: Dilute the PKA enzyme or sample (lysate/immunoprecipitate) in an

appropriate assay dilution buffer (ADB). Keep on ice.

Substrate Solution: Prepare a stock solution of Kemptide in ADB.

2. Assay Reaction Setup:
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Perform all pre-incubation steps on ice to prevent premature reaction.[1]

Label microcentrifuge tubes for each reaction, including controls (e.g., "No Enzyme" for

background, "No Substrate" for endogenous phosphorylation).

In each tube, add the components in the following order (example for a 40 µL total volume):

10 µL Assay Dilution Buffer (ADB)

10 µL Substrate Cocktail (containing Kemptide)

10 µL Enzyme Preparation (or ADB for the "No Enzyme" control)

To start the reaction, add 10 µL of the Mg²⁺/ATP cocktail containing [γ-³²P]ATP.[1]

Gently vortex the tubes to mix the contents.

3. Incubation:

Incubate the reaction tubes in a water bath at 30°C for 10 minutes.[1][2] Note: The assay is

generally linear for up to 30 minutes.[1][2]

4. Stopping the Reaction and Spotting:

After incubation, stop the reaction by spotting a 25 µL aliquot of the reaction mixture onto a

pre-numbered P81 phosphocellulose paper square (e.g., 2 cm x 2 cm).[1]

5. Washing:

The goal of this step is to wash away unreacted [γ-³²P]ATP while the phosphorylated

Kemptide remains bound to the paper.

Place the P81 paper squares in a beaker or conical tube.

Wash three times with 0.75% phosphoric acid, for 5 minutes each wash, with gentle

agitation.[1][2]

Perform one final wash with acetone for 2 minutes to dry the paper squares.[1]
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6. Scintillation Counting:

Using forceps, transfer each dried P81 square into a separate scintillation vial.[1]

Add an appropriate volume of scintillation fluid to each vial.

Quantify the amount of ³²P incorporated by counting the vials in a scintillation counter for 1

minute each. The output will be in Counts Per Minute (CPM).[1]

7. Data Analysis:

Correct for Background: Subtract the CPM from the "No Enzyme" control from all other

sample CPM values. This corrects for non-specific binding of [γ-³²P]ATP to the paper.[2]

Determine Specific Activity of ATP: Calculate the specific radioactivity of the ATP mixture in

cpm/pmol. This is done by spotting a small, known amount of the Mg²⁺/ATP cocktail onto a

P81 paper, letting it dry without washing, and counting it.

Example Calculation: If 5 nmol of ATP in the reaction gives 18.3 x 10⁶ CPM, the specific

activity is 3.66 x 10⁶ CPM/nmol or 3660 CPM/pmol.[1]

Calculate PKA Activity: Convert the background-corrected CPM of your samples into pmol of

phosphate incorporated per minute.

Activity (pmol/min) = (Corrected Sample CPM) / (Specific Activity of ATP in CPM/pmol) /

(Incubation time in min)

Express as Specific Activity: The activity can be normalized to the amount of enzyme used

and expressed as pmol/min/µg of protein.

Experimental Workflow Diagram
The diagram below outlines the complete workflow for the ³²P Kemptide PKA assay.
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1. Reagent Preparation
(Mg²⁺/³²P-ATP Mix, Enzyme, Substrate)

2. Assay Setup (on ice)
Add Buffer, Substrate, Enzyme

3. Initiate Reaction
Add Mg²⁺/³²P-ATP Cocktail

4. Incubate
(30°C for 10 min)

5. Stop and Spot
Aliquot onto P81 Paper

6. Wash P81 Paper
3x Phosphoric Acid, 1x Acetone

7. Scintillation Counting
Quantify CPM

8. Data Analysis
Calculate PKA Activity

Click to download full resolution via product page

Caption: Workflow of the radiolabeled ³²P Kemptide PKA assay.
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Safety Precautions
This assay involves the use of radioactive [γ-³²P]ATP. All handling, storage, and disposal of

radioactive materials must strictly follow institutional regulations and good laboratory practices.

[1][2] Appropriate personal protective equipment (PPE), including lab coats, gloves, and safety

glasses, should be worn at all times. Use plexiglass shielding to minimize exposure to beta

radiation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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